Cas no 160191-66-2 ((4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole))

(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) is a chiral bis(oxazoline) ligand widely employed in asymmetric catalysis. Its rigid C2-symmetric structure, featuring tert-butyl substituents and a spirocyclic backbone, enhances stereocontrol in metal-catalyzed transformations, such as cyclopropanations, Diels-Alder reactions, and conjugate additions. The ligand’s electron-rich oxazoline rings facilitate strong coordination to transition metals (e.g., Cu, Pd, Ni), while the steric bulk of the tert-butyl groups promotes high enantioselectivity. Its stability under reactive conditions and tunable steric profile make it valuable for synthesizing enantiopure intermediates in pharmaceuticals and fine chemicals. The product is typically utilized in non-polar solvents and exhibits compatibility with a range of catalytic systems.
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) structure
160191-66-2 structure
Product Name:(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
CAS No:160191-66-2
MF:C19H34N2O2
MW:322.485465526581
MDL:MFCD31010441
CID:1339100
PubChem ID:11759085
Update Time:2025-05-30

(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

    • (4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
    • E74979
    • 2,2'-(Pentane-3,3-diyl)bis(4beta-tert-butyl-2-oxazoline)
    • (4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-tert-butyl-4,5-dihydrooxazole)
    • (4S)-4-tert-butyl-2-[3-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]pentan-3-yl]-4,5-dihydro-1,3-oxazole
    • AKOS040768409
    • (4S)-4-tert-butyl-2-{3-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]pentan-3-yl}-4,5-dihydro-1,3-oxazole
    • CS-0097722
    • 160191-66-2
    • (4S,4'S)-2,2'-(1-ethylpropylidene)bis[4-(1,1- dimethylethyl)-4,5-dihydro-Oxazole
    • (4S)-4-tert-butyl-2-[1-[(4S)-4-tert-butyl-4,5-dihydrooxazol-2-yl]-1-ethyl-propyl]-4,5-dihydrooxazole
    • BS-48514
    • MFCD31010441
    • MDL： MFCD31010441
    • Inchi： 1S/C19H34N2O2/c1-9-19(10-2,15-20-13(11-22-15)17(3,4)5)16-21-14(12-23-16)18(6,7)8/h13-14H,9-12H2,1-8H3/t13-,14-/m1/s1
    • InChI Key： JJNIMNQSGAJASD-ZIAGYGMSSA-N
    • SMILES： O1C[C@H](C(C)(C)C)N=C1C(CC)(CC)C1=N[C@H](CO1)C(C)(C)C

Computed Properties

  • Exact Mass: 322.262028332g/mol
  • Monoisotopic Mass: 322.262028332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 43.2

(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB471851-250 mg
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-tert-butyl-4,5-dihydrooxazole), 98%, ee 98,5%; .
 160191-66-2 98%
250MG
 €220.00 2023-07-18
abcr
AB471851-1 g
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-tert-butyl-4,5-dihydrooxazole), 98%, ee 98,5%; .
 160191-66-2 98%
1g
 €675.00 2023-07-18
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj1958-100mg
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
 160191-66-2
100mg
 ¥0.0 2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OY194-20mg
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
 160191-66-2 97%
20mg
 359.0CNY 2021-07-15
Ambeed
A1219924-100mg
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
 160191-66-2 97%
100mg
 $30.0 2025-02-20
eNovation Chemicals LLC
Y1233886-250mg
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
 160191-66-2 98%
250mg
 $220 2023-05-17
eNovation Chemicals LLC
Y1233886-1g
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
 160191-66-2 98%
1g
 $405 2023-05-17
abcr
AB471851-250mg
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-tert-butyl-4,5-dihydrooxazole), 98%, ee 98,5%; .
 160191-66-2 98%
250mg
 €220.00 2025-02-18
abcr
AB471851-1g
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-tert-butyl-4,5-dihydrooxazole), 98%, ee 98,5%; .
 160191-66-2 98%
1g
 €675.00 2025-02-18
1PlusChem
1P01KKMX-100mg
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
 160191-66-2 97%
100mg
 $24.00 2024-06-20

(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) Related Literature

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